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Compound of Interest

Compound Name: Triethylamine

Cat. No.: B128534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the best practices for

storing and handling triethylamine (TEA). Adherence to these protocols is critical for ensuring

laboratory safety and maintaining the integrity of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the primary hazard associated with triethylamine?

A1: Triethylamine is a highly flammable, corrosive, and toxic liquid.[1] It presents a significant

fire hazard due to its low flash point and can form explosive vapor-air mixtures.[2][3] It is also

corrosive to the skin and eyes and can cause severe respiratory irritation.[4][5]

Q2: What are the ideal storage conditions for triethylamine?

A2: Triethylamine should be stored in a cool, dry, and well-ventilated area, away from direct

sunlight and sources of ignition.[4][6] The recommended storage temperature is between 15–

25 °C.[5] It should be kept in a tightly closed container, preferably the original manufacturer's

container, in a designated flammable liquid storage cabinet.[6][7]

Q3: How can I purify triethylamine for moisture-sensitive reactions?

A3: For applications requiring anhydrous triethylamine, it can be dried by refluxing over a

suitable drying agent such as calcium hydride (CaH2) followed by distillation.[8][9] It can also
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be stored over potassium hydroxide (KOH) pellets or molecular sieves.[8] After purification, it is

best to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture

absorption.[8]

Q4: My triethylamine has turned yellow. Is it still usable?

A4: The yellow discoloration of triethylamine upon storage, especially when exposed to air

and light, suggests potential degradation or the presence of impurities.[2][10] For sensitive

applications, it is recommended to purify the triethylamine by distillation to remove these

impurities.[8]

Q5: What should I do in case of a triethylamine spill?

A5: In the event of a spill, immediately evacuate the area and eliminate all ignition sources.[3]

[11] Wear appropriate personal protective equipment (PPE), including respiratory protection.[3]

For small spills, absorb the liquid with an inert material like sand or vermiculite and place it in a

sealed container for disposal.[3][11] For large spills, contain the spill and prevent it from

entering drains or waterways.[3]
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Issue Potential Cause(s) Recommended Solution(s)

Inconsistent reaction yields
Impure or wet triethylamine.

[12]

Purify the triethylamine by

distillation from a suitable

drying agent like calcium

hydride.[8][9] Store the purified

amine under an inert

atmosphere.[8]

Formation of a salt precipitate

in the reaction mixture

Reaction with acidic impurities

or acidic starting materials.[13]

Ensure all reactants and

solvents are neutral or

appropriately basified.

Consider using a non-acidic

drying agent if applicable.

Oily product instead of crystals

during workup

Presence of impurities in the

triethylamine.[14]

Use freshly purified

triethylamine for the reaction.

Attempt to triturate the oil with

a suitable solvent to induce

crystallization.[14]

Discoloration of the reaction

mixture

Triethylamine degradation or

reaction with impurities.[10]

Use freshly distilled, colorless

triethylamine. Ensure the

reaction is carried out under an

inert atmosphere if sensitive to

oxidation.
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Property Value Source

Boiling Point 89.5 °C [2]

Flash Point -15 °C (5 °F) [2]

Solubility in Water 112.4 g/L at 20 °C [2]

pKa of protonated

triethylamine
10.75 [2]

Vapor Density 3.5 (vs air) [15]

Explosive Limits in Air 1.2 - 9.3% (V) [15]

Experimental Protocols: Purification of
Triethylamine
Objective: To obtain dry, pure triethylamine suitable for moisture-sensitive reactions.

Materials:

Triethylamine (reagent grade)

Calcium hydride (CaH2) or Potassium hydroxide (KOH) pellets

Distillation apparatus

Inert gas source (Nitrogen or Argon)

Dry collection flask

Procedure:

Set up a distillation apparatus in a well-ventilated fume hood. Ensure all glassware is oven-

dried and cooled under an inert atmosphere.

Add the triethylamine to be purified to the distillation flask.
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Add the drying agent (e.g., calcium hydride or potassium hydroxide pellets) to the flask. The

amount will depend on the expected water content but a common practice is to add enough

to have a stirrable slurry.

Reflux the mixture for a minimum of 3 hours to ensure complete drying.[9]

After refluxing, distill the triethylamine under an inert atmosphere.

Collect the fraction boiling at approximately 89-90 °C in a dry collection flask.[8]

The purified triethylamine should be stored in a tightly sealed container, under an inert

atmosphere, and away from light and heat.[8]

Logical Workflow for Safe Handling of Triethylamine

Start:
Handling Triethylamine

Wear Appropriate PPE:
- Chemical Goggles & Face Shield

- Chemical-Resistant Gloves
- Flame-Retardant Lab Coat

Before Starting Work in a
Well-Ventilated Fume Hood

Verify Material Compatibility:
- Avoid Copper, Aluminum, Zinc
- Use appropriate plastics/glass

Perform Experiment

Proper Storage:
- Cool, Dry, Well-Ventilated Area

- Tightly Sealed Container
- Flammable Liquid Cabinet

After Use

Waste Disposal:
- Collect in a Labeled,
  Compatible Container

- Follow Institutional
  Hazardous Waste Procedures

Generate Waste

Spill Occurs

End

Spill Response:
- Evacuate & Ventilate

- Eliminate Ignition Sources
- Absorb with Inert Material

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of triethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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